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Compound of Interest

Compound Name: 2,6-Diisocyanatotoluene

Cat. No.: B1215174

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and reactivity of 2,6-diisocyanatotoluene (2,6-TDI). The information is intended for
researchers, scientists, and professionals in drug development and polymer chemistry, offering
detailed data and methodologies to support advanced research and application.

Chemical Properties

2,6-Diisocyanatotoluene is a significant isomer of toluene diisocyanate, a key component in
the production of polyurethanes. Its chemical and physical properties are summarized in the
table below. It is important to note that some reported values are for a mixture of 2,4-TDI and
2,6-TDI, as this is a common commercial form.
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Property

Value

Molecular Formula

CoHeN202[1]

Molecular Weight 174.16 g/mol [1]
CAS Number 91-08-7[1]
Colorless to pale-yellow solid or liquid with a
Appearance
pungent odor.[2]
Density 1.225 g/mL at 25 °C
) ) 68-72°F (for an 80% 2,4:20% 2,6 TDI mixture)
Melting Point
[2]
Boiling Point 264-271°F at 18 mmHg[2]

Vapor Pressure

0.5 mmHg at 77°F (for an 80% 2,4:20% 2,6 TDI

mixture)[2]

Flash Point >230 °F
. Reacts with water. Soluble in many organic
Solubility
solvents.
inChi InChl=1S/C9H6N202/c1-7-8(10-5-12)3-2-4-
n
9(7)11-6-13/h2-4H,1H3[1]
SMILES CC1=C(C=CC=C1N=C=0)N=C=0I1]

Chemical Structure

2,6-Diisocyanatotoluene consists of a toluene molecule substituted with two isocyanate (-

NCO) groups at the 2 and 6 positions of the benzene ring. The spatial arrangement of these

functional groups influences its reactivity, particularly in polymerization reactions.

Caption: Chemical structure of 2,6-Diisocyanatotoluene.

Synthesis of 2,6-Diisocyanatotoluene
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The industrial synthesis of 2,6-diisocyanatotoluene is typically a three-step process starting
from toluene.[3][4]

 Nitration of Toluene: Toluene is treated with a nitrating agent, usually a mixture of nitric acid
and sulfuric acid, to produce a mixture of dinitrotoluene (DNT) isomers. The primary products
are 2,4-DNT and 2,6-DNT.[3]

e Reduction of Dinitrotoluene: The mixture of DNT isomers is then reduced to the
corresponding toluenediamines (TDA). This is commonly achieved through catalytic
hydrogenation using catalysts such as Raney nickel.[3][4]

o Phosgenation of Toluenediamine: The resulting TDA mixture is reacted with phosgene
(COCI2) to form the diisocyanate. This reaction is typically carried out in an inert solvent.[3][4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1215174?utm_src=pdf-body
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/7800.html
https://etd.lib.metu.edu.tr/upload/12618307/index.pdf
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/7800.html
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/7800.html
https://etd.lib.metu.edu.tr/upload/12618307/index.pdf
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/7800.html
https://etd.lib.metu.edu.tr/upload/12618307/index.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow of 2,6-Diisocyanatotoluene
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Mechanism of Polyurethane Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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